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Compound of Interest

Compound Name: Asuptegravir

Cat. No.: B15566482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Asuptegravir is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for viral

replication.[1] Its mechanism of action involves blocking the strand transfer step of proviral DNA

integration into the host cell genome, thereby preventing the establishment of a productive

infection. This document provides detailed application notes and protocols for the utilization of

Asuptegravir in high-throughput screening (HTS) campaigns aimed at the discovery and

characterization of novel anti-HIV agents.

Physicochemical Properties and Storage
A comprehensive understanding of the physicochemical properties of Asuptegravir is
essential for its effective use in HTS assays.
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Property Value Source

Molecular Weight 445.42 g/mol [1]

Formula C₂₂H₂₁F₂N₃O₅ [1]

Appearance Solid [1]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months

Mechanism of Action
Asuptegravir targets the HIV-1 integrase enzyme, which catalyzes two key reactions: 3'-

processing and strand transfer. The primary mechanism of action for Asuptegravir and other

integrase strand transfer inhibitors (INSTIs) is the chelation of divalent metal ions (typically

Mg²⁺) in the active site of the integrase enzyme. This prevents the stable association of the

integrase-viral DNA complex with the host chromosomal DNA, thereby inhibiting the strand

transfer reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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